Cas no 356569-44-3 (Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate)

• Product Name: Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate
• CAS No: 356569-44-3
• MF: C₁₉H₂₂ClNO₃S
• MW: 379.900883197784
• CID: 6336076
• PubChem ID: 1537142
• Update Time: 2025-10-30

Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001060687
• Z56885397
• ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate
• EN300-18221250
• ethyl 4-(4-tert-butylphenyl)-2-[(2-chloroacetyl)amino]thiophene-3-carboxylate
• ETHYL 4-(4-TERT-BUTYLPHENYL)-2-(2-CHLOROACETAMIDO)THIOPHENE-3-CARBOXYLATE
• 356569-44-3
• Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate

• Inchi： 1S/C19H22ClNO3S/c1-5-24-18(23)16-14(11-25-17(16)21-15(22)10-20)12-6-8-13(9-7-12)19(2,3)4/h6-9,11H,5,10H2,1-4H3,(H,21,22)
• InChI Key： LNSLXBKIPUOSNU-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(=CS1)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 379.1008924g/mol
• Monoisotopic Mass: 379.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 83.6Ų

Additional information on Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate

Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate (CAS No. 356569-44-3): A Comprehensive Overview

Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate, identified by its CAS number 356569-44-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development.

The structural framework of Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of a chloroacetyl moiety and an amino group at the 2-position of the thiophene ring suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The tert-butyl group at the 4-position of the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. This feature, combined with the electron-withdrawing nature of the chloroacetyl group, influences the overall reactivity and binding affinity of the compound. Such structural characteristics are often exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on thiophene derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The specific arrangement of functional groups in Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate positions it as a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloroacetyl group, in particular, can be further modified through various chemical reactions, such as amidation or nucleophilic substitution, to introduce additional functionalities. This flexibility makes Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate a versatile building block for drug discovery efforts.

Current research in medicinal chemistry increasingly emphasizes the importance of computational methods in designing and optimizing drug candidates. Molecular modeling techniques have been employed to predict the binding modes and affinity of Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate to various biological targets. These studies have provided valuable insights into how structural modifications can enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the desired thiophene core.

Ethical considerations are paramount in pharmaceutical research, and efforts are made to ensure that all studies are conducted with minimal environmental impact. Green chemistry principles have been increasingly adopted in synthetic protocols, aiming to reduce waste and hazardous byproducts. The synthesis of Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate adheres to these principles, reflecting a commitment to sustainable practices.

The pharmacological profile of Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate is still under investigation, but preliminary studies suggest promising activities against certain disease-related pathways. The compound's ability to modulate enzyme activity and interfere with signal transduction cascades makes it an intriguing candidate for therapeutic intervention. Further preclinical studies are warranted to elucidate its full potential.

In conclusion, Ethyl 4-(4-tert-butylphenyl)-2-[(chloroacetyl)amino]thiophene-3-carboxylate (CAS No. 356569-44-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable tool for drug discovery efforts. As research continues to uncover new applications for thiophene derivatives, compounds like this one will play a crucial role in developing innovative treatments for human diseases.